Cas no 1956355-16-0 (1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride)

• Product Name: 1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride
• CAS No: 1956355-16-0
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• CID: 4728286
• Update Time: 2025-06-13

1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride
• AX8257512

• Inchi： 1S/C6H9N3O.ClH/c1-4-2-3-9(8)5(4)6(7)10;/h2-3H,8H2,1H3,(H2,7,10);1H
• InChI Key： FBTJTOHMIRVMMK-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=C(C)C=CN1N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride

Comprehensive Overview of 1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride (CAS No. 1956355-16-0)

1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride (CAS No. 1956355-16-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This pyrrole derivative is characterized by an amino group and a carboxamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and modulating protein-protein interactions.

The compound's hydrochloride salt form enhances its solubility, a critical factor for in vitro and in vivo studies. Recent trends in AI-driven drug design and high-throughput screening have amplified the demand for such building blocks. Users frequently search for "1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride synthesis" or "CAS 1956355-16-0 applications," reflecting its relevance in modern medicinal chemistry. Its stability under physiological conditions also makes it a candidate for prodrug development.

From a structural-activity relationship perspective, the methyl group at the 3-position of the pyrrole ring influences steric hindrance, which can be tailored for specific receptor binding. Laboratories often inquire about "pyrrole-2-carboxamide derivatives" or "amino-pyrrole analogs," highlighting its role in fragment-based drug discovery. The compound’s molecular weight (C₆H₁₀N₃O·HCl) and logP values are frequently analyzed in ADMET predictions.

In the context of green chemistry, synthetic routes for 1956355-16-0 are being optimized to reduce waste. Queries like "eco-friendly synthesis of pyrrole carboxamides" align with industry shifts toward sustainable practices. Additionally, its X-ray crystallography data is sought after for computational modeling studies, bridging experimental and theoretical research.

Quality control of 1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride involves HPLC purity analysis and NMR characterization, ensuring batch consistency. The compound’s stability under storage (e.g., desiccated at -20°C) is another common query among purchasers. Its non-hygroscopic nature simplifies handling, though inert atmosphere protocols are recommended for long-term preservation.

Emerging studies explore its utility in bioconjugation for proteomics and diagnostic probes. Searches for "pyrrole-based fluorescent tags" or "1956355-16-0 crosslinking" indicate interdisciplinary interest. As precision medicine advances, such compounds may contribute to targeted therapy platforms, particularly in oncology and neurology.

Regulatory compliance for CAS 1956355-16-0 adheres to standard REACH and GMP guidelines, with no current restrictions. Suppliers emphasize certificates of analysis (CoA) and MSDS documentation, addressing safety and traceability concerns. The compound’s low toxicity profile in preliminary assays further supports its adoption in preclinical workflows.

In summary, 1-Amino-3-methyl-1H-pyrrole-2-carboxamide hydrochloride exemplifies innovation in heterocyclic chemistry, with expanding roles in biopharmaceuticals and material science. Its CAS No. 1956355-16-0 serves as a key identifier for researchers navigating chemical databases and patent literature, underscoring its scientific and commercial value.